Cas no 2137513-90-5 (tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 2137513-90-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5992012
• PubChem ID: 165800640
• Update Time: 2025-05-19

tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate
• EN300-1141438
• 2137513-90-5

• Inchi： 1S/C11H19N3O2/c1-8-5-6-13-14(8)7-9(12)10(15)16-11(2,3)4/h5-6,9H,7,12H2,1-4H3
• InChI Key： HPUIQAUWJASHJR-UHFFFAOYSA-N
• SMILES： O(C(C(CN1C(C)=CC=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate

Comprehensive Overview of tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate (CAS No. 2137513-90-5)

The compound tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate (CAS No. 2137513-90-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl ester group and a 5-methyl-1H-pyrazole moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the key reasons for the growing interest in tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate is its versatility in medicinal chemistry. The pyrazole ring is a common pharmacophore found in many FDA-approved drugs, and its incorporation into this compound enhances its binding affinity to biological targets. Recent studies have highlighted its role in modulating enzyme activity, which aligns with the current trend of targeting specific pathways in precision medicine. This makes it a hot topic in forums discussing next-generation therapeutics and small molecule drug design.

From a synthetic perspective, the tert-butyl protecting group in tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate offers advantages in stability and solubility, which are critical for high-yield reactions. Chemists often search for efficient synthetic routes and green chemistry alternatives to produce such intermediates, reflecting the broader demand for sustainable practices in the chemical industry. This compound's compatibility with modern techniques like flow chemistry and catalysis further boosts its relevance in contemporary research.

In addition to its pharmaceutical applications, tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate is also being investigated for its potential in agrochemicals. The 5-methyl-1H-pyrazole unit is known to exhibit herbicidal and fungicidal properties, making this compound a candidate for developing eco-friendly pesticides. With the global push toward sustainable agriculture, researchers are keen on optimizing its efficacy while minimizing environmental impact, a topic frequently searched by professionals in the field.

Analytical characterization of tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical studies. The availability of high-purity samples (CAS No. 2137513-90-5) is crucial for reproducibility, a concern often raised in academic and industrial discussions about research reliability.

Looking ahead, the demand for tert-butyl 2-amino-3-(5-methyl-1H-pyrazol-1-yl)propanoate is expected to rise as more studies validate its utility. Its alignment with trends like fragment-based drug discovery and computational chemistry positions it as a compound of interest for both startups and established pharmaceutical companies. As the scientific community continues to explore its full potential, this molecule is likely to remain a focal point in discussions about innovative chemical intermediates and targeted therapy development.